Cas no 1909306-03-1 (5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1909306-03-1
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• MDL: MFCD29906854
• CID: 4628461
• PubChem ID: 122153008
• Update Time: 2025-07-18

5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
• 5-(difluoromethyl)-1-phenyltriazole-4-carboxylic acid
• Z2467454533

• MDL： MFCD29906854
• Inchi： 1S/C10H7F2N3O2/c11-9(12)8-7(10(16)17)13-14-15(8)6-4-2-1-3-5-6/h1-5,9H,(H,16,17)
• InChI Key： PXOHWNBANPFVKI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 1.9
• Topological Polar Surface Area: 68

Additional information on 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1909306-03-1)

The compound 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1909306-03-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This heterocyclic molecule, characterized by its unique difluoromethyl and triazole functional groups, serves as a versatile building block for the synthesis of biologically active compounds. Its structural features make it particularly valuable in the development of novel pharmaceuticals and crop protection agents, aligning with current trends in sustainable and precision chemistry.

In recent years, the demand for fluorinated heterocycles like 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the difluoromethyl group is known to improve lipophilicity and membrane permeability, making it a hot topic in discussions about next-generation therapeutics. Additionally, its role in agrochemical innovation is being investigated, as fluorinated compounds often exhibit superior pest control properties with reduced environmental impact.

The synthesis and characterization of CAS No. 1909306-03-1 involve advanced organic chemistry techniques, including click chemistry and fluorination methodologies. These processes are frequently searched by chemists seeking to optimize yield and purity for industrial-scale production. The compound's carboxylic acid moiety further enhances its utility, allowing for straightforward derivatization into esters, amides, or other functionalized derivatives. This adaptability answers common queries about customizable intermediates in high-throughput screening libraries.

From an analytical perspective, 5-(difluoromethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid requires precise quality control measures. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its identity and purity—a concern frequently raised by procurement specialists and formulation scientists. The compound's stability under various storage conditions is another area of practical interest, with many users searching for optimal handling protocols to maintain its integrity during transport and long-term storage.

In the context of green chemistry initiatives, the environmental footprint of synthesizing fluorinated triazoles like this compound is under scrutiny. Researchers are investigating catalytic methods to reduce waste generation and energy consumption during production. These efforts resonate with broader industry movements toward sustainable manufacturing, a subject dominating conferences and patent filings in recent years. The compound's potential biodegradation pathways are also being mapped to address regulatory requirements and eco-design principles.

The commercial availability of CAS No. 1909306-03-1 through specialty chemical suppliers has expanded its accessibility to academic and industrial laboratories worldwide. Procurement teams often search for bulk pricing options and technical datasheets, while contract research organizations (CROs) evaluate its compatibility with automated synthesis platforms. Its inclusion in fragment-based drug design (FBDD) libraries underscores its relevance in modern hit-to-lead optimization campaigns.

Looking ahead, the scientific community anticipates new discoveries involving this compound's structure-activity relationships (SAR), particularly in targeting emerging disease pathways. Its triazole core continues to inspire computational chemists developing AI-driven molecular modeling approaches. As patent landscapes evolve, 1909306-03-1 remains a compound of interest for intellectual property strategists tracking innovations in small-molecule pharmaceuticals and specialty chemicals.